Cas no 145757-63-7 (1,3-Benzenedicarboxylic acid, mono-2,4-heneicosadiynyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, mono-2,4-heneicosadiynyl ester
• CAS No: 145757-63-7
• MF: C₂₉H₄₀O₄
• MW: 452.625509262085
• CID: 3760450
• Update Time: 2025-04-10

1,3-Benzenedicarboxylic acid, mono-2,4-heneicosadiynyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, mono-2,4-heneicosadiynyl ester
• 1,3-Benzenedicarboxylic acid, 1-(2,4-heneicosadiyn-1-yl) ester

• Inchi： 1S/C29H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-33-29(32)27-23-21-22-26(25-27)28(30)31/h21-23,25H,2-16,24H2,1H3,(H,30,31)
• InChI Key： RTONFPAECRPVKY-UHFFFAOYSA-N
• SMILES： C1(C(OCC#CC#CCCCCCCCCCCCCCCCC)=O)=CC=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 616.8±40.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)